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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552608 Get Quote

A Comparative Guide to Disperse Orange Dyes for Researchers and Scientists

This guide provides a comparative analysis of several Disperse Orange dyes, with a focus on

cross-referencing with CAS 12223-23-3, identified as Disperse Orange 30. This document is

intended for researchers, scientists, and drug development professionals, offering a detailed

comparison of the physicochemical properties and applications of these dyes.

Comparative Data of Disperse Orange Dyes
The following table summarizes the key characteristics of Disperse Orange 30 and other

selected Disperse Orange dyes to facilitate a clear comparison of their properties.
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Property
Disperse
Orange 30

Disperse
Orange 25

Disperse
Orange 37

Disperse
Orange 44

CAS Number
12223-23-3 /

5261-31-4[1]

12223-22-2 /

31482-56-1[2]

12223-33-5 /

13301-61-6[3]

12223-26-6 /

4058-30-4[4]

C.I. Name

C.I. Disperse

Orange 30, C.I.

11119[1]

C.I. Disperse

Orange 25, C.I.

11227[2]

C.I. Disperse

Orange 37, C.I.

11132[3]

C.I. Disperse

Orange 44, C.I.

11123[4]

Molecular

Formula

C₁₉H₁₇Cl₂N₅O₄[1

][5]
C₁₇H₁₇N₅O₂[2]

C₁₇H₁₅Cl₂N₅O₂[3

][6]
C₁₈H₁₅ClN₆O₂[4]

Molecular Weight
450.27 g/mol [1]

[5]
323.35 g/mol [2]

392.24 g/mol [3]

[6]
382.80 g/mol [4]

Appearance
Orange/Brown

powder[1][7]

Red-light orange,

Orange uniform

powder[2][8]

Dark red-light

orange, dark

orange

powder[3]

Red-light orange

powder[4]

Solubility

Insoluble in

water; soluble in

pyridine,

acetone, and

DMF[9]

Insoluble in

water[2]

Insoluble in

water[3]
Not specified

Primary

Applications

Dyeing of

polyester and its

blended

fabrics[9], direct

printing[1]

Dyeing of

polyester and

blended

fabrics[2][8]

Dyeing and

printing of

polyester,

blended fabrics,

and acetate

fibers[3]

Dyeing of

polyester,

blended fabrics,

and acetate

fibers[4]

Melting Point Not specified 170 °C (dec.) 144-146 °C[10] Not specified

Special

Characteristics

Good

sublimation and

light fastness[1]

[9]

Can be used in

p-type

semiconductors

and for photonic

Good lifting force

on polyester[3].

Can be used for

allergy testing[6].

Good

lightfastness and

stability at high

temperatures[12]
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applications[8]

[11]

Experimental Protocols
General Protocol for Comparative Dyeing Performance
on Polyester Fabric
This protocol outlines a standardized method for evaluating the dyeing performance of different

Disperse Orange dyes on polyester fabric.

1. Materials and Equipment:

Disperse Orange Dyes (e.g., Disperse Orange 30, 25, 37, 44)

Polyester fabric swatches (pre-scoured and dried)

Dispersing agent

Acetic acid (for pH adjustment)

High-temperature, high-pressure laboratory dyeing machine

Spectrophotometer for color measurement

Launder-Ometer for wash fastness testing

Crockmeter for rubbing fastness testing

Light fastness tester (e.g., Xenon arc lamp)

2. Dye Bath Preparation:

Accurately weigh 1% of the dye on the weight of the fabric (o.w.f.).

Prepare a stock solution by pasting the dye with a small amount of a dispersing agent and

then adding deionized water.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0699059.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/364819
https://www.benchchem.com/product/b15552608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Set the dye bath with a liquor-to-goods ratio of 10:1.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

3. Dyeing Procedure (High-Temperature, High-Pressure Method):

Introduce the polyester fabric swatch into the dye bath at room temperature.

Raise the temperature to 130°C at a rate of 2°C/minute.

Maintain the temperature at 130°C for 60 minutes.

Cool the dye bath down to 70°C.

Rinse the dyed fabric swatch thoroughly with cold water.

4. Reduction Clearing:

Prepare a clearing bath with sodium hydrosulfite and sodium hydroxide.

Treat the dyed fabric at 70-80°C for 15-20 minutes.

Rinse the fabric with hot and then cold water.

Neutralize with a weak acetic acid solution and rinse again.

Air dry the fabric swatch.

5. Performance Evaluation:

Color Strength (K/S Value): Measure the reflectance of the dyed fabric using a

spectrophotometer and calculate the K/S value to determine the color yield.

Wash Fastness: Evaluate according to ISO 105-C06 standard.

Rubbing Fastness (Dry and Wet): Evaluate according to ISO 105-X12 standard.

Light Fastness: Evaluate according to ISO 105-B02 standard.
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Visualizations
Experimental Workflow for Comparative Dye Analysis
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Click to download full resolution via product page

Caption: Workflow for the comparative analysis of Disperse Orange dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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